N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide

• Molecular Formula: C23H20ClN3O2
• Molecular Weight: 405.9 g/mol
• IUPAC Name: N-[[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C23H20ClN3O2/c24-18-12-10-17(11-13-18)15-27-21-9-5-4-8-20(21)26-22(27)14-25-23(28)16-29-19-6-2-1-3-7-19/h1-13H,14-16H2,(H,25,28)
• InChI Key: WPEJMKYJWVRFKU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC(=O)NCC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)Cl

Description

N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide, also known as C-2, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide involves the inhibition of various enzymes and receptors involved in cellular processes such as cell growth, apoptosis, and inflammation. N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been shown to inhibit the activity of histone deacetylase (HDAC), which plays a crucial role in the regulation of gene expression and cell growth. N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide also inhibits the activity of phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. Additionally, N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been shown to modulate the activity of various ion channels and receptors, such as the GABA-A receptor and the TRPV1 ion channel.
Biochemical and Physiological Effects
N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has also been shown to reduce the production of pro-inflammatory cytokines and chemokines in immune cells. In vivo studies have shown that N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has neuroprotective effects in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide in lab experiments is its relatively simple synthesis method, which allows for easy and cost-effective production of the compound. Additionally, N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one limitation of using N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide in lab experiments is its limited solubility in aqueous solutions, which may require the use of organic solvents and affect the bioavailability of the compound.

Future Directions

There are several future directions for the study of N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide. One potential direction is the further exploration of its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is the investigation of its potential as a therapeutic agent for neurological disorders, particularly in the context of neuroinflammation. Additionally, the development of more water-soluble derivatives of N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide may improve its bioavailability and facilitate its use in various applications.

Synthesis Methods

The synthesis of N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide involves the reaction of 1-(4-chlorobenzyl)-1H-benzimidazole with 2-phenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide.

Scientific Research Applications

N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been studied for its potential applications in various fields such as cancer research, infectious diseases, and neurological disorders. In cancer research, N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells and inducing apoptosis. In infectious diseases, N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has been studied for its potential antiviral and antibacterial properties. In neurological disorders, N-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]methyl}-2-phenoxyacetamide has shown potential as a neuroprotective agent by reducing oxidative stress and inflammation.